Cas no 36200-99-4 ( )
structure
Product Name:
CAS No:36200-99-4
MF:C14H18N2O5
MW:294.303123950958
CID:921118
PubChem ID:315878
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- AC1L7SNE
- NSC241998
- NSC-241998
- MLS003115246
- CHEMBL2132755
- 36200-99-4
- SMR001830828
- DTXSID00311380
-
-
- Inchi: 1S/C14H18N2O5/c15-9(17)4-3-8(14(20)21)16-12(18)10-6-1-2-7(5-6)11(10)13(16)19/h6-8,10-11H,1-5H2,(H2,15,17)(H,20,21)
- InChI Key: FHBPKFKTFKDXTK-UHFFFAOYSA-N
- SMILES: O=C1C2C(C(N1C(C(=O)O)CCC(N)=O)=O)C1CCC2C1
Computed Properties
- Exact Mass: 294.12164
- Monoisotopic Mass: 294.12157168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 117.77
- LogP: 0.37440
Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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